Cas no 2022521-36-2 (methyl 4-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate)

• Product Name: methyl 4-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate
• CAS No: 2022521-36-2
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5777041
• PubChem ID: 165832753
• Update Time: 2025-05-20

methyl 4-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2022521-36-2
• EN300-1797402
• methyl 4-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanoate
• methyl 4-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate

• Inchi： 1S/C11H19N3O2/c1-8(2)14-10(4-5-13-14)9(7-12)6-11(15)16-3/h4-5,8-9H,6-7,12H2,1-3H3
• InChI Key： DKTNLIXFWZAKJC-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CN)C1=CC=NN1C(C)C)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 4-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate

Methyl 4-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate (CAS No. 2022521-36-2): A Comprehensive Overview

Methyl 4-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate, identified by its CAS number 2022521-36-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and development. The pyrazole moiety, a heterocyclic compound with a five-membered ring containing two nitrogen atoms, is known for its versatility in medicinal chemistry. The presence of an amino group and a propyl substituent further enhances the compound's pharmacological profile, making it a promising candidate for various therapeutic interventions.

The structural framework of methyl 4-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate incorporates several key functional groups that contribute to its biological activity. The butanoate ester group not only influences the solubility and metabolic stability of the compound but also plays a crucial role in its interactions with biological targets. Recent studies have highlighted the importance of such structural features in modulating enzyme activity and receptor binding. For instance, the pyrazole ring has been extensively studied for its anti-inflammatory, antiviral, and anticancer properties. The combination of these elements in methyl 4-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate suggests a multifaceted pharmacological action that could be exploited for therapeutic purposes.

In the realm of drug discovery, the synthesis and characterization of novel compounds are pivotal for identifying new therapeutic agents. The chemical synthesis of methyl 4-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate involves multi-step organic reactions, including condensation, cyclization, and esterification processes. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound. These analytical methods provide detailed insights into the molecular structure, helping researchers understand the compound's behavior in various chemical environments.

The biological activity of methyl 4-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylbutanoate has been explored in several preclinical studies. Research indicates that this compound exhibits inhibitory effects on certain enzymes and receptors associated with inflammatory and metabolic disorders. For example, studies have demonstrated its potential in reducing inflammation by modulating cytokine production and inhibiting key signaling pathways. Additionally, the compound's ability to interact with specific targets suggests its utility in developing treatments for neurological disorders. The propyl substituent in the molecule appears to enhance binding affinity to certain protein targets, thereby increasing its therapeutic efficacy.

The pharmacokinetic properties of methyl 4-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ybutoate are also of great interest. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. This suggests that it could be well-tolerated and effective when administered orally or via other routes. Furthermore, the compound's stability under various physiological conditions enhances its potential as a viable drug candidate. These pharmacokinetic attributes are critical for ensuring that the drug reaches its target site in sufficient concentration to exert therapeutic effects.

The development of novel pharmaceuticals often involves interdisciplinary collaboration between chemists, biologists, and clinicians. The synthesis and characterization of methyl 4-amino--(propan--2--yl)--1H--pyrazol--5--ylbutanoate exemplify this collaborative approach. Chemists design synthetic routes to produce the compound efficiently, while biologists investigate its biological activity using cell-based assays and animal models. Clinicians provide insights into clinical relevance and patient outcomes, ensuring that the drug development process is aligned with therapeutic needs. This collaborative effort is essential for translating laboratory findings into effective treatments for patients.

The future prospects of methyl 4-amino--(propan--2--yl)--1H--pyrazol--5--ylbutanoate are promising as ongoing research continues to uncover new applications for this compound. Advances in computational chemistry and artificial intelligence are expected to accelerate drug discovery efforts by predicting molecular interactions and optimizing lead compounds. Additionally, novel synthetic methodologies may enable the production of analogs with enhanced pharmacological properties. These advancements hold promise for developing more effective treatments for a wide range of diseases.